ethyl 4-({[(4-hydroxy-2-pyrimidinyl)thio]acetyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C15H15N3O4S/c1-2-22-14(21)10-3-5-11(6-4-10)17-13(20)9-23-15-16-8-7-12(19)18-15/h3-8H,2,9H2,1H3,(H,17,20)(H,16,18,19)
• InChI Key: HSRZHWAAARXVIQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=CC(=O)N2
• Molecular Formula: C15H15N3O4S
• Molecular Weight: 333.4 g/mol

Description

Ethyl 4-({[(4-hydroxy-2-pyrimidinyl)thio]acetyl}amino)benzoate, also known as EHT 1864, is a small molecule inhibitor that targets Rho family GTPases. It has gained significant attention in the scientific community due to its potential therapeutic applications in cancer and other diseases.

Mechanism of Action

Ethyl 4-({[(4-hydroxy-2-pyrimidinyl)thio]acetyl}amino)benzoate 1864 inhibits the activity of Rho family GTPases by preventing the exchange of GDP for GTP, which is required for their activation. This prevents the downstream signaling pathways that lead to cancer cell migration and invasion.
Biochemical and Physiological Effects:
ethyl 4-({[(4-hydroxy-2-pyrimidinyl)thio]acetyl}amino)benzoate 1864 has been shown to inhibit cancer cell migration and invasion in vitro and in vivo. It has also been shown to reduce inflammation in animal models. However, the physiological effects of ethyl 4-({[(4-hydroxy-2-pyrimidinyl)thio]acetyl}amino)benzoate 1864 on humans are yet to be fully understood.

Advantages and Limitations for Lab Experiments

One of the advantages of ethyl 4-({[(4-hydroxy-2-pyrimidinyl)thio]acetyl}amino)benzoate 1864 is its specificity towards Rho family GTPases, which makes it a valuable tool for studying their role in cancer and other diseases. However, one limitation of ethyl 4-({[(4-hydroxy-2-pyrimidinyl)thio]acetyl}amino)benzoate 1864 is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on ethyl 4-({[(4-hydroxy-2-pyrimidinyl)thio]acetyl}amino)benzoate 1864. One direction is to optimize the synthesis method to improve the yield and purity of the product. Another direction is to study the physiological effects of ethyl 4-({[(4-hydroxy-2-pyrimidinyl)thio]acetyl}amino)benzoate 1864 in humans to determine its safety and efficacy as a potential therapeutic agent. Additionally, further research is needed to explore the potential applications of ethyl 4-({[(4-hydroxy-2-pyrimidinyl)thio]acetyl}amino)benzoate 1864 in other diseases beyond cancer.

Synthesis Methods

The synthesis of ethyl 4-({[(4-hydroxy-2-pyrimidinyl)thio]acetyl}amino)benzoate 1864 involves several steps, starting from commercially available starting materials. The first step involves the protection of the carboxylic acid group with ethyl chloroformate, followed by the reaction with 4-aminobenzoic acid to form an amide. The amide is then reacted with thioacetic acid to form a thioamide. The final step involves the introduction of a hydroxyl group at the 4-position of the pyrimidine ring using sodium hydroxide and hydrogen peroxide. The resulting product is ethyl 4-({[(4-hydroxy-2-pyrimidinyl)thio]acetyl}amino)benzoate 1864.

Scientific Research Applications

Ethyl 4-({[(4-hydroxy-2-pyrimidinyl)thio]acetyl}amino)benzoate 1864 has been extensively studied for its potential therapeutic applications in cancer. Rho family GTPases play a critical role in cancer cell migration and invasion, and ethyl 4-({[(4-hydroxy-2-pyrimidinyl)thio]acetyl}amino)benzoate 1864 inhibits the activity of these GTPases, thereby preventing cancer cell metastasis. In addition to cancer, ethyl 4-({[(4-hydroxy-2-pyrimidinyl)thio]acetyl}amino)benzoate 1864 has also been studied for its potential applications in other diseases such as inflammation and cardiovascular diseases.